![molecular formula C25H22N2O2 B3546272 N-(diphenylmethyl)-2-[(2-methyl-8-quinolinyl)oxy]acetamide](/img/structure/B3546272.png)
N-(diphenylmethyl)-2-[(2-methyl-8-quinolinyl)oxy]acetamide
Overview
Description
N-(diphenylmethyl)-2-[(2-methyl-8-quinolinyl)oxy]acetamide, commonly known as DPAQ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DPAQ is a quinoline derivative that has been synthesized using a specific method and has shown promising results in various biological studies.
Mechanism of Action
The mechanism of action of DPAQ is not yet fully understood. However, studies suggest that it may inhibit the activity of certain enzymes, including topoisomerase II and histone deacetylases, which are involved in DNA replication and gene expression, respectively. DPAQ may also induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
DPAQ has been shown to have various biochemical and physiological effects on cancer cells. It can inhibit cell proliferation, induce apoptosis, and alter gene expression. DPAQ has also been shown to inhibit the migration and invasion of cancer cells, which are critical steps in cancer metastasis.
Advantages and Limitations for Lab Experiments
One of the significant advantages of DPAQ is its high selectivity towards cancer cells. It has been shown to have minimal toxicity towards normal cells, making it a potentially safe and effective anti-cancer agent. However, DPAQ's limitations include its low solubility in water, which can make it difficult to administer in vivo. Its mechanism of action is not yet fully understood, which can hinder its development as a therapeutic agent.
Future Directions
There are several potential future directions for research on DPAQ. One area of interest is the development of more efficient synthesis methods for DPAQ, which can improve its yield and purity. Another direction is the exploration of DPAQ's potential as a therapeutic agent for other diseases, such as neurodegenerative disorders. Further studies are also needed to fully understand DPAQ's mechanism of action and its potential for clinical use.
Conclusion:
DPAQ is a quinoline derivative that has shown promising results in various biological studies, particularly as an anti-cancer agent. Its selectivity towards cancer cells and minimal toxicity towards normal cells make it a potentially safe and effective therapeutic agent. However, further research is needed to fully understand its mechanism of action and its potential for clinical use in other diseases.
Scientific Research Applications
DPAQ has shown potential applications in various fields of scientific research. One of the primary areas of interest is its use as an anti-cancer agent. Studies have shown that DPAQ has anti-proliferative effects on various cancer cell lines, including breast, lung, and colon cancer. DPAQ has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
N-benzhydryl-2-(2-methylquinolin-8-yl)oxyacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O2/c1-18-15-16-21-13-8-14-22(25(21)26-18)29-17-23(28)27-24(19-9-4-2-5-10-19)20-11-6-3-7-12-20/h2-16,24H,17H2,1H3,(H,27,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQVSQFXCQBXRNV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC=C2OCC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4)C=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.